Vegfr-IN-3

Catalog No.
S15747652
CAS No.
M.F
C27H28N2O6
M. Wt
476.5 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Vegfr-IN-3

Generic pyrazolines fail to simultaneously inhibit VEGFR-2 and STAT3, compromising dual-pathway studies. VEGFR-IN-3 (CAS 2874264-13-6) provides the required trimethoxyphenyl structure for dual inhibition.

  • Potency: IC50 0.29-0.35 µM (OVCAR-4, MDA-MB-468)
  • Selectivity: SI=74, minimizing off-target cytotoxicity
  • Mechanism: S-phase arrest & apoptosis
  • Supply: High purity, in stock, global shipping.

Product Name

Vegfr-IN-3

IUPAC Name

1-[3-[4-(4-methoxyphenoxy)phenyl]-5-(3,4,5-trimethoxyphenyl)-3,4-dihydropyrazol-2-yl]ethanone

Molecular Formula

C27H28N2O6

Molecular Weight

476.5 g/mol

InChI

InChI=1S/C27H28N2O6/c1-17(30)29-24(16-23(28-29)19-14-25(32-3)27(34-5)26(15-19)33-4)18-6-8-21(9-7-18)35-22-12-10-20(31-2)11-13-22/h6-15,24H,16H2,1-5H3

InChI Key

OOUJTRJSBXNCFJ-UHFFFAOYSA-N

Canonical SMILES

CC(=O)N1C(CC(=N1)C2=CC(=C(C(=C2)OC)OC)OC)C3=CC=C(C=C3)OC4=CC=C(C=C4)OC

Synonyms

1-Acetyl-3-(3,4,5-trimethoxyphenyl)-5-(4-(4-methoxyphenoxy)phenyl)-4,5-dihydro-1H-pyrazole, VEGFR-IN-3, Dual VEGFR/STAT3 inhibitor, Trimethoxyphenyl pyrazoline VEGFR inhibitor

Purity

≥98%

Package Size

1 mg, 5 mg, 10 mg, 25 mg, 50 mg

VEGFR-IN-3 (CAS 2874264-13-6) is a highly specialized, trimethoxyphenyl-substituted pyrazoline derivative engineered for potent dual-action inhibition of the vascular endothelial growth factor receptor (VEGFR) pathway. Unlike conventional tyrosine kinase inhibitors that solely target receptor phosphorylation, VEGFR-IN-3 is structurally optimized to simultaneously inhibit p-VEGFR-2 and down-regulate VEGF expression via STAT3 transcription factor modulation [1]. For procurement professionals and lead scientists, this compound represents a critical selection when in vitro assays require sub-micromolar potency (IC50 ~0.3 μM) combined with an exceptionally high selectivity index (SI = 74) against specific ovarian (OVCAR-4) and breast (MDA-MB-468) cancer cell lines [1]. Its distinct structural motifs—specifically the 1-acetyl-3-(3,4,5-trimethoxyphenyl)-5-(4-(4-methoxyphenoxy)phenyl) framework—ensure precise binding gorge compatibility that standard pyrazoline analogs cannot replicate, making it an indispensable tool for precision oncology and angiogenesis modeling.

Research Fit

1
Dual EGFR/VEGFR2 inhibition for signaling crosstalk studies
2
Compatible with cell-based proliferation and apoptosis assays
3
Supports in vivo xenograft tumor growth inhibition research

Substituting VEGFR-IN-3 with generic pyrazoline scaffolds or standard multi-kinase inhibitors (e.g., Sunitinib or Axitinib) compromises assay integrity in dual-pathway studies. While standard inhibitors like Axitinib effectively block VEGFR-2, they typically lack the specific structural geometry required to simultaneously fit into the STAT3 binding gorge, a critical factor for the transcriptional down-regulation of VEGF [1]. Furthermore, generic pyrazolines lacking the precise 3,4,5-trimethoxyphenyl and methoxyphenoxy substitutions fail to achieve the necessary steric interactions, leading to a drastic reduction in the selectivity index and increased off-target cytotoxicity in healthy cell lines. For procurement, selecting the exact VEGFR-IN-3 compound is mandatory when the experimental design relies on S-phase cell cycle arrest and apoptosis induction driven by this specific dual-modulatory mechanism [1].

Substitution Risk

Vegfr-IN-3 (Target)
Focused dual EGFR/VEGFR2 inhibitor with limited off-kinase activity
Characterized G1 arrest and apoptosis induction signature
Multi-Kinase Inhibitors (e.g., Sorafenib)
Broad inhibition of RAF, PDGFR, c-Kit may confound EGFR/VEGFR2 pathway interpretation
Apoptosis and cell-cycle endpoint profiles may shift due to additional targets

Antiproliferative Potency in Ovarian Cancer Models

In targeted screening against 60 human cancer cell lines, VEGFR-IN-3 demonstrated exceptional antiproliferative activity against the OVCAR-4 ovarian cancer cell line, achieving an IC50 of 0.29 μM [1]. This represents a significant enhancement in potency compared to early-generation or unsubstituted pyrazoline analogs, which typically exhibit IC50 values in the multi-micromolar to millimolar range. The compound effectively induces S-phase cell cycle arrest, directly linking its high binding affinity to functional apoptotic outcomes.

Evidence DimensionAntiproliferative Activity (IC50)
Target Compound Data0.29 μM
Comparator Or BaselineUnsubstituted/generic pyrazoline analogs (>10 μM expected baseline)
Quantified DifferenceSub-micromolar efficacy with highly targeted S-phase arrest
ConditionsOVCAR-4 cell line viability assay

Procuring this specific compound ensures researchers achieve robust target engagement in OVCAR-4 models without requiring high dosing that could trigger off-target effects.

VEGFR2/EGFR Inhibition
Head-to-head
VEGFR2 IC5036.2 nM vs 30.1 nM (Sorafenib)
EGFR IC5075.4 nM vs 69.8 nM (Sorafenib)
Supports comparable target inhibition with reduced off-kinase profile
Kinase inhibition assay; selectivity review recommended

Cytotoxicity in Triple-Negative Breast Cancer

VEGFR-IN-3 maintains its high potency across difficult-to-treat cancer phenotypes, specifically demonstrating an IC50 of 0.35 μM against the MDA-MB-468 breast cancer cell line [1]. When compared to standard chemotherapeutics or less optimized kinase inhibitors that struggle to achieve sub-micromolar efficacy in this specific triple-negative breast cancer (TNBC) model, VEGFR-IN-3 provides a highly reliable, quantifiable reduction in cell proliferation.

Evidence DimensionCell Growth Inhibition (IC50)
Target Compound Data0.35 μM
Comparator Or BaselineStandard screening baselines for MDA-MB-468
Quantified DifferenceMaintains <0.5 μM potency in a notoriously resistant cell line
ConditionsMDA-MB-468 cell line proliferation assay

Provides a potent, structurally validated tool compound for TNBC research, minimizing the need for complex formulation strategies to achieve in vitro efficacy.

MCF-7 Cytotoxicity
Head-to-head
IC50: 1.04 µM
Sorafenib IC50: 3.04 µM
Reported higher potency in this cell model; supports cell-model endpoint review
MTT assay, 72 h, MCF-7 breast cancer cells

Selectivity Index Advantage

A defining procurement advantage of VEGFR-IN-3 is its Selectivity Index (SI) of 74, indicating a massive therapeutic window between its anticancer efficacy and its toxicity toward non-malignant cells [1]. Many broad-spectrum kinase inhibitors or crude pyrazoline mixtures suffer from poor selectivity (SI < 10), leading to confounded data in phenotypic screens. The precise trimethoxyphenyl substitution on VEGFR-IN-3 drives this high SI, ensuring that observed apoptosis is target-mediated rather than a result of general chemical toxicity.

Evidence DimensionSelectivity Index (SI)
Target Compound DataSI = 74
Comparator Or BaselineStandard multi-kinase inhibitors (typically SI < 10)
Quantified Difference>7-fold improvement in therapeutic window/selectivity
ConditionsComparison of IC50 in target cancer cells vs. normal cell lines

A high selectivity index is critical for establishing clean baselines in toxicology and mechanism-of-action studies, directly reducing false-positive rates.

Apoptosis Induction
Reported
Total cell death32.9% (untreated: 0.95%)
Supports apoptosis endpoint interpretation
Flow cytometry, MCF-7 cells

Dual-Target Binding Mechanism

Unlike Axitinib, which primarily acts as a VEGFR-2 receptor antagonist, VEGFR-IN-3 is structurally proven to fit into both the VEGFR-2 receptor (in an Axitinib-like pattern) and the gorge of the STAT3 binding site [1]. This dual-binding capability allows VEGFR-IN-3 to not only inhibit p-VEGFR-2 but also act as a transcription factor modulator, actively down-regulating the production of VEGF itself. Substituting this compound with a standard TKI results in a failure to achieve the STAT3-mediated transcriptional suppression.

Evidence DimensionBinding Mechanism & Down-regulation
Target Compound DataDual binding (VEGFR-2 + STAT3 gorge)
Comparator Or BaselineAxitinib (VEGFR-2 primary binding)
Quantified DifferenceAdded capability of STAT3-mediated VEGF transcriptional down-regulation
ConditionsMolecular docking and VEGF/p-VEGFR-2 down-regulation assays

Essential for procurement in advanced angiogenesis studies where simultaneous receptor blockade and transcriptional suppression are required.

G1 Phase Arrest
Reported
G1 population: 79.6%
Untreated control: 53.3%
Supports cell-cycle endpoint monitoring
MCF-7, flow cytometry
In Vivo Tumor Inhibition
Head-to-head
Proliferation inhibition57.9% vs 62.5% (Sorafenib)
Tumor volume134 mm³ vs 119.6 mm³
Supports in vivo model-response context; comparable to comparator
SEC mouse xenograft model

Ovarian and Breast Cancer Efficacy Modeling

Due to its validated sub-micromolar IC50 values (0.29 μM and 0.35 μM, respectively), VEGFR-IN-3 is the optimal choice for researchers establishing baseline efficacy in OVCAR-4 and MDA-MB-468 cell lines. It provides a highly reproducible apoptotic response and S-phase arrest, making it a superior standard compared to less selective generic pyrazolines [1].

Dual-Pathway Angiogenesis Assays

For workflows investigating the intersection of kinase signaling and transcriptional regulation, VEGFR-IN-3 serves as a unique tool compound. Its ability to mimic Axitinib at the VEGFR-2 receptor while simultaneously fitting the STAT3 gorge to down-regulate VEGF expression makes it indispensable for complex mechanistic studies where single-target TKIs fall short [1].

High-Selectivity Phenotypic Screening

In industrial or late-stage academic screening environments where off-target toxicity can derail a project, procuring VEGFR-IN-3 leverages its exceptional Selectivity Index (SI = 74). This ensures that the observed cellular phenotypes are driven by specific VEGFR/STAT3 modulation rather than broad-spectrum cytotoxicity [1].

Application Selection Guide

Application
Selection Property
Validation Focus
EGFR/VEGFR2 crosstalk studies
Dual EGFR/VEGFR2 inhibition profile
EGFR/VEGFR2 pathway-response context
In vivo xenograft model validation
In vivo model-response comparability
Tumor growth inhibition endpoint review
Cell cycle and apoptosis analysis
G1 arrest and apoptosis readout
Apoptosis and cell-cycle endpoint interpretation

XLogP3

4.1

Hydrogen Bond Acceptor Count

7

Exact Mass

476.19473662 Da

Monoisotopic Mass

476.19473662 Da

Heavy Atom Count

35

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